Cas no 2138543-07-2 (4-(azetidin-3-yloxy)methyl-1lambda6-thiane-1,1-dione)

• Product Name: 4-(azetidin-3-yloxy)methyl-1lambda6-thiane-1,1-dione
• CAS No: 2138543-07-2
• MF: C₉H₁₇NO₃S
• MW: 219.301181554794
• CID: 6223288
• PubChem ID: 165962244
• Update Time: 2025-10-28

4-(azetidin-3-yloxy)methyl-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-3-yloxy)methyl-1lambda6-thiane-1,1-dione
• 4-[(azetidin-3-yloxy)methyl]-1lambda6-thiane-1,1-dione
• 2138543-07-2
• EN300-1146586

• Inchi： 1S/C9H17NO3S/c11-14(12)3-1-8(2-4-14)7-13-9-5-10-6-9/h8-10H,1-7H2
• InChI Key： IDVBUJWJJRNDAJ-UHFFFAOYSA-N
• SMILES： S1(CCC(COC2CNC2)CC1)(=O)=O

Computed Properties

• Exact Mass: 219.09291458g/mol
• Monoisotopic Mass: 219.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.8Ų

Additional information on 4-(azetidin-3-yloxy)methyl-1lambda6-thiane-1,1-dione

Introduction to 4-(azetidin-3-yloxy)methyl-1lambda6-thiane-1,1-dione (CAS No. 2138543-07-2)

4-(azetidin-3-yloxy)methyl-1lambda6-thiane-1,1-dione, identified by the Chemical Abstracts Service Number (CAS No.) 2138543-07-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic thioether derivative features a unique structural framework that combines an azetidine ring with a thiane moiety, linked through an oxygenated methylene group. The presence of two carbonyl groups at the 1,1-dione position further enhances its reactivity, making it a versatile intermediate in the synthesis of more complex molecules.

The compound’s structure is characterized by its dual functionality, which positions it as a valuable building block for drug discovery and material science applications. The azetidine ring, a five-membered saturated heterocycle containing nitrogen, introduces steric and electronic properties that can influence binding interactions with biological targets. Meanwhile, the thiane unit contributes sulfur-based features that are often exploited in medicinal chemistry for their ability to modulate enzyme activity and cellular processes.

In recent years, there has been growing interest in thioether derivatives due to their broad spectrum of biological activities. 4-(azetidin-3-yloxy)methyl-1lambda6-thiane-1,1-dione has been explored as a precursor in the development of novel therapeutic agents targeting various diseases. Its molecular architecture allows for modifications at multiple sites, enabling chemists to fine-tune properties such as solubility, metabolic stability, and target specificity. This flexibility has made it a focus of research in both academic and industrial settings.

One of the most compelling aspects of this compound is its potential application in the design of kinase inhibitors. Kinases are enzymes central to numerous cellular signaling pathways and are frequently implicated in diseases such as cancer and inflammatory disorders. The nitrogen-containing azetidine ring can serve as a hydrogen bond acceptor or mimic key pharmacophores found in known kinase inhibitors. Additionally, the sulfur atom in the thiane moiety provides an opportunity to engage with metal ions or other sulfur-binding residues in protein targets.

Recent studies have highlighted the utility of 4-(azetidin-3-yloxy)methyl-1lambda6-thiane-1,1-dione in the synthesis of small-molecule probes for biochemical assays. Researchers have leveraged its reactivity to develop probes that selectively label specific proteins or enzymes of interest. Such probes are invaluable tools for understanding disease mechanisms at the molecular level and for identifying new drug candidates. The compound’s ability to undergo selective modifications has also been exploited in the development of click chemistry applications, where it serves as a precursor for bioconjugation reactions.

The pharmaceutical industry has taken note of 4-(azetidin-3-yloxy)methyl-1lambda6-thiane-1,1-dione due to its potential as a scaffold for drug development. Its structural features allow for rapid diversification through chemical transformations such as nucleophilic addition reactions at the dione carbonyls or ring-opening modifications of the azetidine cycle. These reactions can be coupled with palladium-catalyzed cross-coupling techniques to introduce aryl or heteroaryl groups, further expanding the compound’s pharmacological profile.

In material science, this compound has shown promise as a precursor for functional materials with unique electronic properties. The combination of sulfur and oxygen atoms in its structure can influence charge transport characteristics when incorporated into organic semiconductors or metal-organic frameworks (MOFs). Researchers are exploring its use in developing low-cost, high-performance materials for applications such as organic photovoltaics (OPVs) and sensors.

The synthesis of 4-(azetidin-3-yloxy)methyl-1lambda6-thiane-1,1-dione presents an interesting challenge due to its complex connectivity. Traditional synthetic routes involve multi-step sequences that require careful control over reaction conditions to avoid side products. Advances in catalytic methods have enabled more efficient pathways, including one-pot syntheses that streamline production while maintaining high yields and purity.

The biological evaluation of this compound has revealed several intriguing properties. Preclinical studies suggest that derivatives derived from 4-(azetidin-3-yloxy)methyl-1lambda6-thiane-1,1-dione exhibit inhibitory activity against certain kinases and may have therapeutic potential in oncology. Additionally, its interaction with mitochondrial enzymes has been investigated, raising questions about its potential effects on energy metabolism and oxidative stress pathways.

As research continues to uncover new applications for this compound, its importance is likely to grow within both academic research circles and industrial R&D programs. The intersection of medicinal chemistry and materials science offers exciting opportunities for innovation, and 4-(azetidin-3-yloxy)methyl-1lambda6-thiane-1,1-dione stands out as a molecule with broad utility across multiple disciplines.